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Compound of Interest

Compound Name: Lunularic acid

Cat. No.: B1675448 Get Quote

For researchers, scientists, and professionals in drug development, the safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the use of Lunularic acid, a dihydrostilbenoid found in various

plant species. Adherence to these protocols is critical for ensuring laboratory safety and the

integrity of your research.

Essential Safety and Chemical Data
A thorough understanding of the physical, chemical, and toxicological properties of Lunularic
acid is the foundation of safe handling. The following tables summarize key quantitative data

for quick reference.

Table 1: Physical and Chemical Properties of Lunularic Acid

Property Value

Molecular Formula C₁₅H₁₄O₄

Molecular Weight 258.27 g/mol

CAS Number 23255-59-6

Appearance No data available

Solubility No data available
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Table 2: Toxicological Information for Lunularic Acid

Hazard Classification GHS Classification
Precautionary
Statement(s)

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Operational Plan: Handling Lunularic Acid
A systematic approach to handling Lunularic acid in the laboratory minimizes risks of

exposure and contamination. The following step-by-step operational plan provides clear

guidance for researchers.

Personal Protective Equipment (PPE)
The use of appropriate PPE is non-negotiable when handling Lunularic acid. The following

equipment must be worn at all times:

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes.

Hand Protection: Wear protective gloves, such as nitrile gloves. Inspect gloves for any tears

or punctures before use.

Skin and Body Protection: An impervious lab coat or clothing is required to prevent skin

contact.

Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling dust

or aerosols, especially when handling the powdered form.

Step-by-Step Handling Procedures
Preparation:

Ensure a well-ventilated work area, preferably a fume hood.
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Locate the nearest safety shower and eye wash station and confirm they are accessible

and operational.

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Assemble all necessary equipment and reagents.

Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Do not eat, drink, or smoke in the work area.

In Case of a Spill:

Evacuate personnel from the immediate area.

Wear full personal protective equipment.

Absorb spills of solutions with an inert, finely-powdered liquid-binding material (e.g.,

diatomite, universal binders).

Decontaminate surfaces and equipment by scrubbing with alcohol.

Collect all contaminated materials in a sealed container for proper disposal.

Emergency First Aid Measures
If Swallowed: Call a POISON CENTER or doctor immediately. Rinse the mouth with water.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart. Remove contact lenses if present and easy to do. Seek prompt

medical attention.[1]

Skin Contact: Rinse the skin thoroughly with large amounts of water. Remove contaminated

clothing and shoes and seek medical advice.[1]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Disposal Plan
Proper disposal of Lunularic acid and its containers is crucial to prevent environmental

contamination and ensure compliance with regulations.

Waste Container: Dispose of Lunularic acid waste in a designated, approved waste

disposal plant.

Container Disposal: Do not reuse empty containers. Dispose of the container and any

unused contents in accordance with federal, state, and local regulations.

Environmental Precautions: Avoid releasing Lunularic acid into the environment. Collect

any spillage.[1]

Biosynthetic and Metabolic Pathway of Lunularic
Acid
The following diagram illustrates the biosynthetic and metabolic pathways of Lunularic acid in

Marchantia polymorpha. This provides insight into the biological context of the compound.
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Biosynthesis

Metabolism

Enzyme Legend

Phenylalanine Cinnamic_acidPAL p-Coumaric_acidC4H p-Coumaroyl_CoA4CL Dihydro-p-coumaroyl_CoADBR Polyketide Intermediate

+ Malonyl-CoA
(STCS1) Lunularic_acidPKR, CYP450

Lunularic_acid_glucoside

UGT

LunularinLADC

BGLU

PAL: Phenylalanine ammonia lyase

C4H: Cinnamic acid 4-hydroxylase

4CL: 4-coumarate: coenzyme A ligase

DBR: Double bond reductase

STCS1: Stilbenecarboxylate synthase 1

PKR: Polyketide reductase

CYP450: Cytochrome P450

UGT: UDP-glycosyltransferase

BGLU: β-glucosidase

LADC: Lunularic acid decarboxylase

Click to download full resolution via product page

Caption: Biosynthesis and metabolism of Lunularic acid in Marchantia polymorpha.
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By adhering to these safety protocols and understanding the biological context of Lunularic
acid, researchers can conduct their work with confidence and precision, contributing to the

advancement of science while prioritizing safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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